Molecular structure of Desmethyl Hydroxy Cerivastatin Sodium Salt
Molecular structure of Desmethyl Hydroxy Cerivastatin Sodium Salt
An In-depth Technical Guide to the Molecular Structure of Desmethyl Hydroxy Cerivastatin Sodium Salt (Cerivastatin Metabolite M-24)
Authored by a Senior Application Scientist
Foreword: The precise characterization of drug metabolites is a cornerstone of modern pharmaceutical development, essential for understanding pharmacokinetics, safety, and efficacy. Desmethyl Hydroxy Cerivastatin, also known as metabolite M-24, is a product of the combined biotransformation of Cerivastatin.[1][2] This guide provides a comprehensive, technically-grounded framework for the complete structural elucidation of its sodium salt form, moving from metabolic context to definitive analytical characterization. It is designed for researchers who require not just methods, but the strategic rationale behind them.
Introduction: The Metabolic Origin and Significance of M-24
Cerivastatin, a potent synthetic inhibitor of HMG-CoA reductase, undergoes extensive hepatic metabolism.[1][3] Its clearance is almost exclusively metabolic, with two primary oxidative pathways catalyzed by cytochrome P450 enzymes, specifically CYP2C8 and CYP3A4.[1][4]
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Pathway 1 (Demethylation): Cleavage of the benzylic methyl ether results in the M-1 metabolite.[2][5]
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Pathway 2 (Hydroxylation): Stereoselective hydroxylation of a methyl group on the 6-isopropyl substituent produces the M-23 metabolite.[1][5]
The subject of this guide, Desmethyl Hydroxy Cerivastatin (M-24), is a secondary metabolite formed through the combined action of both demethylation and hydroxylation.[2] Although not typically detectable in plasma, its structural confirmation is vital for a complete metabolic profile and for regulatory submissions which require the characterization of all relevant metabolites.[1][6] The active form is the sodium salt of the heptenoic acid.
Metabolic Pathway Diagram
The following diagram illustrates the biotransformation of Cerivastatin into its primary and secondary metabolites.
Caption: Integrated workflow for M-24 structural elucidation.
Mass Spectrometry Analysis: Defining the Elemental Blueprint
Mass spectrometry is the first-line technique to determine the molecular weight and elemental formula of M-24. [7]High-resolution mass spectrometry (HRMS) is critical for distinguishing between isobaric species.
Quantitative Data Summary
The table below summarizes the key mass-based properties of Desmethyl Hydroxy Cerivastatin and its sodium salt.
| Property | Value | Source |
| Molecular Formula (Free Acid) | C₂₅H₃₂FNO₆ | [8] |
| Molecular Weight (Free Acid) | 461.5 g/mol | [8] |
| Molecular Formula (Sodium Salt) | C₂₅H₃₁FNNaO₆ | Derived |
| Monoisotopic Mass (Sodium Salt) | 483.2031 Da | Calculated |
Experimental Protocol: LC-HRMS/MS
Rationale: Liquid Chromatography (LC) is used to separate the M-24 metabolite from the parent drug and other metabolites, ensuring a pure analyte enters the mass spectrometer. Electrospray Ionization (ESI) is a soft ionization technique suitable for polar molecules like M-24, minimizing in-source fragmentation and preserving the molecular ion. [9]A high-resolution instrument (e.g., Orbitrap or TOF) provides the mass accuracy needed to confirm the elemental formula. [7] Step-by-Step Methodology:
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Sample Preparation: The purified M-24 sodium salt is dissolved in a 50:50 mixture of acetonitrile:water at a concentration of ~1 µg/mL.
-
Chromatography:
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Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).
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Mobile Phase A: 0.1% formic acid in water.
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Mobile Phase B: 0.1% formic acid in acetonitrile.
-
Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
-
Flow Rate: 0.3 mL/min.
-
-
Mass Spectrometry (ESI in Positive Mode):
-
Full Scan (MS1): Acquire data from m/z 100-1000 with a resolution of >60,000. The primary goal is to detect the [M+H]⁺ ion for the free acid (462.2283 m/z) and the [M+Na]⁺ ion for the sodium salt (484.2102 m/z).
-
Tandem MS (MS2): Use data-dependent acquisition to trigger fragmentation of the most intense ions from the full scan. Set the collision energy (HCD or CID) to a normalized value of ~20-30 to induce fragmentation.
-
-
Data Analysis:
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Confirm the measured accurate mass of the precursor ion is within 5 ppm of the calculated theoretical mass.
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Analyze the MS/MS fragmentation pattern. Expected losses include water (H₂O), portions of the dihydroxy-heptenoic acid side chain, and the hydroxymethyl group. [10]This fragmentation signature provides structural confirmation.
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NMR Spectroscopy: Assembling the Molecular Puzzle
While MS provides the formula, NMR spectroscopy provides the unambiguous atom-by-atom connectivity, including stereochemistry, which is essential for a complete structural proof. [6][11]A suite of 1D and 2D NMR experiments is required.
Predicted Chemical Environment
The structure of M-24 contains several key regions: the fluorophenyl ring, the substituted pyridine core, the isopropyl groups (one of which is hydroxylated), the new hydroxymethyl group, and the dihydroxy-heptenoic acid side chain. Each of these regions will have characteristic signals in the ¹H and ¹³C NMR spectra.
Experimental Protocol: 1D and 2D NMR
Rationale: This series of experiments systematically builds the structural picture. ¹H NMR provides a proton census. ¹³C NMR provides a carbon census. 2D experiments (COSY, HSQC, HMBC) connect these individual atoms into a complete molecular structure. [12][13]Deuterated methanol (CD₃OD) is a suitable solvent due to the compound's polarity.
Step-by-Step Methodology:
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Sample Preparation: Dissolve ~5-10 mg of purified M-24 sodium salt in ~0.6 mL of deuterated methanol (CD₃OD).
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¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. This will show the number of distinct proton environments, their integration (relative number of protons), and their coupling patterns.
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¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum (e.g., using a DEPTQ sequence) to identify all carbon signals, including quaternary carbons.
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2D COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically on adjacent carbons). It is crucial for tracing out the spin systems of the isopropyl groups and the heptenoic acid chain.
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2D HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the carbon it is directly attached to, allowing for definitive C-H assignments.
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2D HMBC (Heteronuclear Multiple Bond Correlation): This powerful experiment shows correlations between protons and carbons that are 2-3 bonds away. It is the key to connecting the different fragments of the molecule, such as linking the pyridine ring to the side chains and the fluorophenyl group.
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Data Interpretation:
-
Use COSY to build the aliphatic chains.
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Use HSQC to assign carbons based on their attached protons.
-
Use HMBC to piece the fragments together. For example, a correlation from the protons of the new hydroxymethyl group to carbons in the pyridine ring confirms its position.
-
The final structure must be consistent with all observed 1D and 2D correlations.
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Logical Data Integration Diagram
The following diagram illustrates how data from different analytical techniques converge to provide a single, validated molecular structure.
Caption: Convergence of analytical data for structural proof.
Conclusion
The molecular structure of Desmethyl Hydroxy Cerivastatin Sodium Salt (M-24) is elucidated not by a single measurement, but by a rigorously cross-validated analytical strategy. High-resolution mass spectrometry establishes the precise elemental composition, while a suite of 1D and 2D NMR experiments provides the definitive evidence of atomic connectivity and stereochemistry. This combined approach ensures the highest degree of scientific integrity and trustworthiness, meeting the stringent requirements for pharmaceutical research and development.
References
- Mück, W. (2000). Clinical pharmacokinetics of cerivastatin. Clinical Pharmacokinetics, 39(2), 99-116.
-
Wikipedia contributors. (2024). Cerivastatin. Wikipedia. [Link]
-
Schneck, D. W., et al. (1997). Metabolism of cerivastatin by human liver microsomes in vitro. Characterization of primary metabolic pathways and of cytochrome P450 isozymes involved. Drug Metabolism and Disposition, 25(3), 321-331. [Link]
-
U.S. Food and Drug Administration. (n.d.). BAYCOL (cerivastatin sodium tablets) Label. accessdata.fda.gov. [Link]
-
Jemal, M., et al. (2000). Quantitation of cerivastatin and its seven acid and lactone biotransformation products in human serum by liquid chromatography-electrospray tandem mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications, 739(2), 345-360. [Link]
-
Liu, Y., et al. (2019). Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development. Trends in Analytical Chemistry, 121, 115686. [Link]
-
Shimadzu Scientific Instruments. (n.d.). Small Molecule Analysis Compendium. shimadzu.com. [Link]
-
Tabernero, L., et al. (2003). Crystal structure of a statin bound to a class II hydroxymethylglutaryl-CoA reductase. Journal of Biological Chemistry, 278(22), 19941-19946. [Link]
-
Jones, C. G., et al. (2024). Structural Elucidation and Absolute Stereochemistry for Pharma Compounds Using MicroED. Organic Letters. [Link]
-
Aksenov, A. A., et al. (2014). Advances in structure elucidation of small molecules using mass spectrometry. Journal of Mass Spectrometry, 49(1), 1-20. [Link]
-
Bruker. (n.d.). Structure Analysis. bruker.com. [Link]
-
Pharmaffiliates. (n.d.). Desmethyl Hydroxy Cerivastatin-d6 Sodium Salt. pharmaffiliates.com. [Link]
-
Blanton, T. N., & Barnes, C. L. (2008). Synchrotron X-ray powder diffraction data of atorvastatin. Powder Diffraction, 23(4), 350-355. [Link]
-
Jin, F. (2012). Discovering New Crystalline Forms of Atorvastatin Calcium - New Strategies for Screening (Dissertation). Martin-Luther-Universität Halle-Wittenberg. [Link]
- Tobert, J. A. (2003). Lovastatin and beyond: the history of the HMG-CoA reductase inhibitors. Nature Reviews Drug Discovery, 2(7), 517-526.
-
Yoneda, S., et al. (2025). Room-temperature X-ray data collection enabled the structural determination of statin-bound CYP105A1. Acta Crystallographica Section F: Structural Biology Communications. [Link]
-
National Center for Biotechnology Information. (n.d.). Cerivastatin. PubChem Compound Database. [Link]
- Aranibar, N., et al. (2009). Applying NMR- and LC/MS-Based Metabolite Profiling to Predictive and Investigative Toxicology. Analytical Biochemistry. (General reference for techniques).
-
National Center for Biotechnology Information. (n.d.). Desmethyl hydroxyl cerivastatin. PubChem Compound Database. [Link]
-
Kumar, D., & Kumar, P. (2022). NMR Spectroscopy for Characterization of Metabolite. ResearchGate. [Link]
-
Nagana Gowda, G. A., & Raftery, D. (2017). Sample Preparation and Data Analysis for NMR-Based Metabolomics. Methods in Molecular Biology, 1641, 105-126. [Link]
-
Emwas, A. H., et al. (2019). NMR Spectroscopy for Metabolomics Research. Metabolites, 9(7), 123. [Link]
-
Wishart, D. S. (2019). NMR Spectroscopy for Metabolomics Research. PMC - NIH. [Link]
-
Guingab-Cagmat, J., et al. (2023). Confirmation of Statin and Fibrate Use from Small-Volume Archived Plasma Samples by High-Throughput LC-MS/MS Method. Metabolites, 13(5), 606. [Link]
-
van der Nagel, B. C. H., et al. (2021). Detection of 4a,5-dihydropravastatin as Impurity in the Cholesterol Lowering Drug Pravastatin. Molecules, 26(15), 4668. [Link]
-
European Bioinformatics Institute (EMBL-EBI). (n.d.). Compound: CERIVASTATIN SODIUM (CHEMBL1200563). ChEMBL. [Link]
Sources
- 1. Clinical pharmacokinetics of cerivastatin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. accessdata.fda.gov [accessdata.fda.gov]
- 3. Cerivastatin | C26H34FNO5 | CID 446156 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. Cerivastatin - Wikipedia [en.wikipedia.org]
- 5. Metabolism of cerivastatin by human liver microsomes in vitro. Characterization of primary metabolic pathways and of cytochrome P450 isozymes involved [pubmed.ncbi.nlm.nih.gov]
- 6. Structure Analysis | Bruker [bruker.com]
- 7. scispace.com [scispace.com]
- 8. Desmethyl hydroxyl cerivastatin | C25H32FNO6 | CID 102506881 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 9. Advances in structure elucidation of small molecules using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
- 10. mdpi.com [mdpi.com]
- 11. researchgate.net [researchgate.net]
- 12. Sample Preparation and Data Analysis for NMR-Based Metabolomics | Springer Nature Experiments [experiments.springernature.com]
- 13. NMR Spectroscopy for Metabolomics Research - PMC [pmc.ncbi.nlm.nih.gov]
